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Compound of Interest

Compound Name: 4-Nitroaniline

Cat. No. B120555

Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of 4-Nitroaniline (p-Nitroaniline), a key
chemical intermediate. It covers its fundamental properties, synthesis protocols, significant
applications in research and industry, and essential safety information.

Core Properties of 4-Nitroaniline

4-Nitroaniline, also known as p-nitroaniline or 1-amino-4-nitrobenzene, is an organic
compound that presents as a bright yellow crystalline powder with a faint, ammonia-like odor[1]
[2]. Itis a crucial intermediate in the synthesis of various organic compounds, including dyes,
antioxidants, pharmaceuticals, and corrosion inhibitors[3][4].

The quantitative properties of 4-Nitroaniline are summarized in the table below for easy
reference.
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Property Value Reference(s)

Molecular Formula CeHeN202 [11[3]

Molecular Weight 138.12 g/mol [1][5]

CAS Number 100-01-6 [1]
Bright yellow crystalline

Appearance [1][2]
powder or flakes

_ _ 146 to 149 °C (295 to 300 °F;

Melting Point [3]
419 to 422 K)

Boiling Point 332 °C (630 °F; 605 K) [3]

Density 1.437 g/mL (solid) [3]

Solubility in Water

0.08 g/100 mL at 18.5 °C

[1](6]

Solubility in other solvents

Soluble in ethanol, ether, and

mineral acids.

[7](8]

Vapor Pressure

0.00002 mmHg at 20 °C

[3]

Flash Point

213.0 °C (415.4 °F) - closed

cup

[5]

Synthesis and Reaction Chemistry

4-Nitroaniline is produced on an industrial scale and can also be synthesized through various

laboratory methods.

The primary industrial route for producing 4-Nitroaniline involves the amination of 4-

nitrochlorobenzene. In this process, 4-nitrochlorobenzene is heated with aqueous ammonia in

an autoclave at high temperatures and pressures[3][9].

Reaction: CICeHaNO2 + 2 NHs — H2NCeH4NO2 + NH4ClI[3]

A common laboratory synthesis involves the nitration of aniline. The amino group (-NHz) in

aniline is a strong activating group, which would lead to uncontrolled oxidation and multiple

nitration products. Therefore, the amino group must first be protected, typically by acetylation,
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before the nitration step. The acetyl group is then removed via hydrolysis to yield the final
product[3].

Step 1: Protection (Acetylation)

Aniline

Acetic Anhydride
(CHsCO)20

Acetanilide

HNO3 / H2SOa
< 35°C

Step 2: Electrophilichromatic Substitution (Nitration)

4-Nitroacetanilide

Acid (e.g., H2SOa4 or HCI)
Heat

Step 3: D;protection (Hydrolysis)

4-Nitroaniline

Binds to Catalyzes
Peptide-pNA Substrate | Active Site

H Protease Hydrolysis _ | Cleaved Peptide + 4-Nitroaniline (pNA)|  Absorbs Light Spectrophotometer
(Colorless) (Yellow Product) -
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Bacterial Degradation Pathway of a Substituted Nitroaniline

2-Chloro-4-Nitroaniline

Monooxygenase
(Removes -NOz2)

4-Amino-3-Chlorophenol

Oxidative Deamination
(Removes -NH:2)

6-Chlorohydroxyquinol

Dioxygenase
(Ring Fission)

Ring Cleavage Products

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b120555#4-nitroaniline-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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